Cas no 2229098-95-5 ((1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropyl)methanamine
• CAS No: 2229098-95-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6401156
• PubChem ID: 165852239
• Update Time: 2025-06-09

(1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropyl)methanamine
• EN300-1754556
• (1-{[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methyl}cyclopropyl)methanamine
• 2229098-95-5

• Inchi： 1S/C11H18N4/c12-8-11(3-4-11)5-10-7-15(14-13-10)6-9-1-2-9/h7,9H,1-6,8,12H2
• InChI Key： GARGKIIMPDNNAQ-UHFFFAOYSA-N
• SMILES： N1(C=C(CC2(CN)CC2)N=N1)CC1CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropyl)methanamine

Compound Introduction: (1-{1-(cyclopropylmethyl-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5)

(1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine, identified by the CAS number 2229098-95-5, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework integrates several pharmacophoric elements, including a cyclopropyl group, a triazolyl moiety, and an amine functional group, which collectively contribute to its unique chemical and biological properties. This introduction delves into the compound's structural features, potential applications, and recent advancements in research that highlight its significance in modern pharmaceutical development.

The molecular structure of (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5) is characterized by a central cyclopropyl ring substituted with a tertiary amine. This amine is further connected to a 1H-1,2,3-triazol-4-ylmethyl group, which itself is linked to another cyclopropyl ring. The presence of these cyclopropyl groups introduces rigidity to the molecule, potentially influencing its binding affinity and metabolic stability. The triazolyl moiety is known for its ability to enhance binding interactions due to its nitrogen-rich structure, which can form multiple hydrogen bonds with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. The combination of cyclopropyl and triazolyl groups in (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5) positions it as a promising candidate for further exploration in drug discovery. Studies have shown that such molecular architectures can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The amine functional group also provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The cyclopropyl ring is particularly valuable in medicinal chemistry due to its ability to modulate electronic properties and steric interactions at the binding site. Additionally, the triazolyl group has been extensively studied for its role in enhancing drug-like properties such as solubility and bioavailability. These features make (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5) an attractive scaffold for designing novel therapeutics.

The compound's structural motifs have been explored in various preclinical studies aimed at identifying new leads for treating chronic diseases. For instance, the triazolyl moiety has demonstrated potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The cyclopropyl group's unique electronic properties may also contribute to improved binding affinity when interacting with enzyme active sites. These findings underscore the compound's versatility and highlight its potential as a building block for future drug candidates.

In addition to its pharmacological applications, (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5) has been investigated for its role in material science and chemical synthesis. The rigid framework provided by the cyclopropyl groups can influence the compound's crystal packing and solid-state properties, making it useful in developing novel materials with specific functionalities. Furthermore, the presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to create derivatives with tailored properties for industrial applications.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to construct the triazolyl-cyclopropyl framework efficiently. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The successful synthesis of such complex molecules underscores the progress made in synthetic organic chemistry and opens up new possibilities for developing structurally diverse libraries of compounds for drug discovery.

Evaluation of the compound's pharmacokinetic profile is crucial for determining its suitability as a therapeutic agent. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME) properties to ensure that it behaves favorably in vivo. Preliminary data suggest that (1-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ymethyl)cyclopropyl)methanamine (CAS No: 2229098-95-5) exhibits good solubility and moderate metabolic stability, which are essential characteristics for an effective drug candidate. Further investigations are ongoing to optimize these parameters and explore potential side effects or toxicities.

The integration of computational chemistry techniques has significantly accelerated the process of evaluating new compounds like this one. Molecular modeling studies have been conducted to predict how this molecule interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action without the need for extensive experimental testing initially. Such computational approaches are becoming increasingly important in modern drug discovery pipelines due to their efficiency and cost-effectiveness.

In conclusion,(1-{cyclopropylethymethyl-triazole}-4-ylmethyl)cyclopentaneamine, identified by CAS number 2229098–95–5, represents a promising candidate with diverse applications across medicinal chemistryand material science. Its unique structural features make it an attractive scaffoldfor further explorationin drug development. With ongoing research focused on understandingits pharmacological effectsand optimizingits synthetic pathways, this compoundholds significant promisefor future therapeutic applications.`